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For Researchers, Scientists, and Drug Development Professionals

Abstract
Scoparinol, a diterpene isolated from the medicinal plant Scoparia dulcis, has demonstrated

significant potential in preclinical studies as a sedative, anti-inflammatory, analgesic, and

diuretic agent. This technical guide provides a comprehensive overview of the known chemical

and biological properties of Scoparinol, with a focus on its therapeutic potential. This

document collates available data on its physicochemical characteristics, spectral profile, and

known biological activities, offering a valuable resource for researchers in pharmacology and

drug discovery.

Chemical Properties
Scoparinol is a complex diterpenoid with the molecular formula C27H38O4. Its chemical

structure and key identifying properties are summarized below.

Physicochemical Data
A summary of the key physicochemical properties of Scoparinol is presented in Table 1. While

experimentally determined values for properties such as melting and boiling points are not

readily available in the current literature, predicted values provide a useful reference.
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Property Value Source

Molecular Formula C27H38O4 --INVALID-LINK--[1]

Molecular Weight 426.59 g/mol --INVALID-LINK--[2]

IUPAC Name

[(1R,4S,4aR,8R,8aR)-8-

(hydroxymethyl)-4-[(E)-5-

hydroxy-3-methylpent-3-

enyl]-4a,8-dimethyl-3-

methylidene-2,4,5,6,7,8a-

hexahydro-1H-naphthalen-1-yl]

benzoate

--INVALID-LINK--[1]

CAS Number 130838-00-5 --INVALID-LINK--[2]

Predicted Relative Density 1.11 g/cm³ --INVALID-LINK--[2]

Table 1: Physicochemical Properties of Scoparinol

Solubility and Storage
Information regarding the specific solubility of Scoparinol in various solvents is limited.

However, general storage guidelines are provided by suppliers. For long-term storage, the

powdered form should be kept at -20°C, while in solvent, it should be stored at -80°C.[2]

Biological Activities and Mechanisms of Action
Scoparinol has been shown to possess a range of pharmacological effects, including

analgesic, anti-inflammatory, and diuretic activities.[3] While the precise molecular mechanisms

of Scoparinol are still under investigation, studies on the structurally related compound,

scoparone, provide insights into potential pathways.

Anti-inflammatory and Analgesic Activity
Scoparinol has demonstrated significant anti-inflammatory and analgesic properties in animal

models.[3] The mechanisms underlying these effects are thought to involve the modulation of

key inflammatory signaling pathways. While direct evidence for Scoparinol is pending,
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research on scoparone suggests the involvement of the NF-κB and MAPK signaling pathways,

which are critical regulators of the inflammatory response.

Potential Signaling Pathways Involved in Anti-inflammatory Action (Inferred from Scoparone

studies):

NF-κB Signaling Pathway: Scoparone has been shown to inhibit the activation of the NF-κB

pathway, a central mediator of inflammation. This inhibition leads to a downstream reduction

in the expression of pro-inflammatory cytokines and enzymes.

MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) cascade is another

crucial pathway in the inflammatory process. Scoparone has been observed to modulate

MAPK signaling, which can influence the production of inflammatory mediators.

Below is a generalized representation of the NF-κB signaling pathway, which may be a target of

Scoparinol's anti-inflammatory action.
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Potential Inhibition of NF-kB Pathway by Scoparinol
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General Workflow for Scoparinol Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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